N-(2-methoxyethyl)-2-{[(4-methylphenoxy)acetyl]amino}benzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: N-(2-methoxyethyl)-2-[[2-(4-methylphenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C19H22N2O4/c1-14-7-9-15(10-8-14)25-13-18(22)21-17-6-4-3-5-16(17)19(23)20-11-12-24-2/h3-10H,11-13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: FVRRPSQVDXFCJU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2C(=O)NCCOC

Description

N-(2-methoxyethyl)-2-{[(4-methylphenoxy)acetyl]amino}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The exact mechanism of action of N-(2-methoxyethyl)-2-{[(4-methylphenoxy)acetyl]amino}benzamide is not fully understood. However, studies have shown that it can induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. It has also been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-2-{[(4-methylphenoxy)acetyl]amino}benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes involved in cancer cell proliferation. It has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2-methoxyethyl)-2-{[(4-methylphenoxy)acetyl]amino}benzamide in lab experiments is its potential as an anti-cancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the appropriate dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on N-(2-methoxyethyl)-2-{[(4-methylphenoxy)acetyl]amino}benzamide. One area of research is in the development of more potent analogs of this compound for cancer treatment. Another area of research is in the study of its potential applications in other fields, such as anti-inflammatory therapy and neuroprotection. Further studies are also needed to determine the appropriate dosage and potential side effects of this compound in humans.
In conclusion, N-(2-methoxyethyl)-2-{[(4-methylphenoxy)acetyl]amino}benzamide is a compound with significant potential for scientific research. Its anti-cancer properties, anti-inflammatory properties, and potential neuroprotective effects make it a promising candidate for further study. However, further research is needed to determine the appropriate dosage and potential side effects of this compound in humans.

Synthesis Methods

The synthesis of N-(2-methoxyethyl)-2-{[(4-methylphenoxy)acetyl]amino}benzamide has been achieved using different methods. One of the most commonly used methods involves the reaction of 2-aminobenzamide with 4-methylphenyl chloroformate in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-methoxyethylamine to yield the final product.

Scientific Research Applications

N-(2-methoxyethyl)-2-{[(4-methylphenoxy)acetyl]amino}benzamide has been extensively studied for its potential applications in scientific research. One of the major areas of research is in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells in vitro and in vivo.